![molecular formula C10H19N5 B3046136 1-[2-(4-Methylpiperazin-1-yl)ethyl]-1h-pyrazol-4-amine CAS No. 1201363-83-8](/img/structure/B3046136.png)
1-[2-(4-Methylpiperazin-1-yl)ethyl]-1h-pyrazol-4-amine
Overview
Description
“1-[2-(4-Methylpiperazin-1-yl)ethyl]-1h-pyrazol-4-amine” is a chemical compound with the CAS Number: 1201363-83-8 and a molecular weight of 209.29 . Its linear formula is C10H19N5 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrazole ring attached to a piperazine ring via an ethyl chain . The piperazine ring carries a methyl group .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 209.29 .Mechanism of Action
1-[2-(4-Methylpiperazin-1-yl)ethyl]-1h-pyrazol-4-amine acts as a competitive antagonist of mGluR5, which is a G protein-coupled receptor that is widely expressed in the central nervous system. By blocking the activation of mGluR5, this compound prevents the downstream signaling pathways that are involved in various biological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the release of dopamine in the striatum, which is involved in reward and addiction. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and fragile X syndrome.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[2-(4-Methylpiperazin-1-yl)ethyl]-1h-pyrazol-4-amine in lab experiments is its high selectivity for mGluR5, which allows for specific targeting of this receptor. However, one limitation is that this compound has a relatively short half-life, which can make it difficult to maintain a consistent level of receptor blockade over long periods of time.
Future Directions
There are several future directions for research using 1-[2-(4-Methylpiperazin-1-yl)ethyl]-1h-pyrazol-4-amine. One area of interest is the role of mGluR5 in pain processing, as this compound has been shown to reduce pain sensitivity in animal models. Another area of interest is the potential use of this compound as a therapeutic agent for neurological disorders such as Parkinson's disease and Alzheimer's disease. Finally, further studies are needed to better understand the long-term effects of mGluR5 blockade on brain function and behavior.
Scientific Research Applications
1-[2-(4-Methylpiperazin-1-yl)ethyl]-1h-pyrazol-4-amine has been used in various scientific research studies to investigate the role of mGluR5 in neurological disorders such as Parkinson's disease, Alzheimer's disease, and fragile X syndrome. It has also been used to study the role of mGluR5 in addiction and anxiety disorders.
properties
IUPAC Name |
1-[2-(4-methylpiperazin-1-yl)ethyl]pyrazol-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N5/c1-13-2-4-14(5-3-13)6-7-15-9-10(11)8-12-15/h8-9H,2-7,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AILCGCUGLRTGEN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CCN2C=C(C=N2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601209300 |
Source
|
| Record name | 1-[2-(4-Methyl-1-piperazinyl)ethyl]-1H-pyrazol-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601209300 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1201363-83-8 |
Source
|
| Record name | 1-[2-(4-Methyl-1-piperazinyl)ethyl]-1H-pyrazol-4-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1201363-83-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[2-(4-Methyl-1-piperazinyl)ethyl]-1H-pyrazol-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601209300 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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